Cas no 1114824-12-2 (2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate)

• Product Name: 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate
• CAS No: 1114824-12-2
• MF: C₇H₁₂N₄O₄S
• MW: 248.259579658508
• MDL: MFCD11840137
• CID: 5230513
• Update Time: 2026-03-07

2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, N-methyl-1-[2-[(methylsulfonyl)oxy]ethyl]-
• 2-(4-(Methylcarbamoyl)-1h-1,2,3-triazol-1-yl)ethyl methanesulfonate
• 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate

• MDL： MFCD11840137
• Inchi： 1S/C7H12N4O4S/c1-8-7(12)6-5-11(10-9-6)3-4-15-16(2,13)14/h5H,3-4H2,1-2H3,(H,8,12)
• InChI Key： BNZDJHGANZYJCM-UHFFFAOYSA-N
• SMILES： N1(CCOS(C)(=O)=O)C=C(C(NC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate

Comprehensive Overview of 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate (CAS No. 1114824-12-2)

2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate (CAS No. 1114824-12-2) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a 1,2,3-triazole core linked to a methylcarbamoyl group and a methanesulfonate moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies, given its ability to modulate specific biological pathways.

The growing interest in 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate aligns with current trends in precision medicine and small-molecule drug design. Searches for terms like "triazole derivatives in drug discovery" and "methanesulfonate applications in pharmaceuticals" have surged, reflecting the compound's relevance in modern research. Its CAS No. 1114824-12-2 is frequently queried in scientific databases, underscoring its importance as a reference material for chemists and biologists.

One of the key advantages of 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate is its stability under various experimental conditions, which is critical for high-throughput screening and combinatorial chemistry. The 1,2,3-triazole ring is known for its robust chemical properties, while the methylcarbamoyl group enhances solubility and bioavailability—a hot topic in drug formulation discussions. These attributes make the compound a valuable candidate for optimizing lead compounds in oncology and infectious disease research.

In addition to its pharmaceutical potential, 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate has sparked interest in agrochemical applications. The methanesulfonate group, in particular, is being explored for its role in enhancing the efficacy of plant growth regulators. This aligns with rising searches for "sustainable agrochemicals" and "green chemistry solutions," as industries seek eco-friendly alternatives. The compound's dual utility in life sciences and agriculture highlights its interdisciplinary significance.

Analytical studies of CAS No. 1114824-12-2 often focus on its spectroscopic characterization, including NMR and mass spectrometry data, which are essential for quality control in synthetic workflows. Researchers also investigate its reactivity with other functional groups, such as azides and alkynes, to expand its utility in click chemistry—a technique widely adopted in bioconjugation and material science. These aspects address common queries like "how to characterize triazole-based compounds" and "click chemistry applications in biomedicine."

As the demand for novel bioactive molecules grows, 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylethyl methanesulfonate continues to attract attention for its synthetic flexibility and therapeutic potential. Future research may explore its role in protein-protein interaction inhibitors or allosteric modulators, areas with high search volume in academic and industrial settings. Its CAS No. 1114824-12-2 serves as a pivotal identifier for researchers navigating the expanding landscape of heterocyclic chemistry.